Cas no 1342677-31-9 (2-(azetidin-3-yl)acetamide)

• Product Name: 2-(azetidin-3-yl)acetamide
• CAS No: 1342677-31-9
• MF: C₅H₁₀N₂O
• MW: 114.145700931549
• MDL: MFCD20371107
• CID: 5099635
• PubChem ID: 64618544
• Update Time: 2026-03-03

2-(azetidin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)acetamide
• 3-Azetidineacetamide

• MDL： MFCD20371107
• Inchi： 1S/C5H10N2O/c6-5(8)1-4-2-7-3-4/h4,7H,1-3H2,(H2,6,8)
• InChI Key： JELHGGHSSHUANV-UHFFFAOYSA-N
• SMILES： N1CC(CC(N)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 2-(azetidin-3-yl)acetamide

Introduction to 2-(azetidin-3-yl)acetamide (CAS No. 1342677-31-9)

2-(azetidin-3-yl)acetamide, identified by the Chemical Abstracts Service Number (CAS No.) 1342677-31-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This amide derivative features an azetidine ring, a four-membered heterocyclic structure, which imparts unique physicochemical properties and biological activities. The compound has garnered attention due to its potential applications in drug development, particularly in the design of novel therapeutic agents targeting various diseases.

The molecular structure of 2-(azetidin-3-yl)acetamide consists of an acetamide moiety linked to an azetidine ring. The azetidine ring is a crucial pharmacophore, contributing to the compound's ability to interact with biological targets in a specific manner. This structural feature has been exploited in medicinal chemistry to develop molecules with enhanced binding affinity and selectivity. The presence of the acetamide group further enhances the compound's solubility and metabolic stability, making it a promising candidate for further pharmacological investigation.

In recent years, there has been a growing interest in heterocyclic compounds as scaffolds for drug discovery. Among these, azetidine derivatives have shown particular promise due to their ability to mimic natural amino acid structures while maintaining a high degree of chemical diversity. 2-(azetidin-3-yl)acetamide is no exception, and its synthesis has been reported in several patents and scientific literature. The compound can be synthesized through various routes, including cyclocondensation reactions and nucleophilic substitution, depending on the desired purity and yield.

The biological activity of 2-(azetidin-3-yl)acetamide has been extensively studied in recent years. Initial investigations have suggested that this compound exhibits inhibitory effects on certain enzymes and receptors involved in inflammatory and infectious diseases. For instance, studies have demonstrated its potential as an anti-inflammatory agent by modulating the activity of cyclooxygenase (COX) enzymes and other pro-inflammatory pathways. Additionally, preliminary research has indicated that it may possess antimicrobial properties, making it a candidate for developing new antibiotics or antifungal agents.

One of the most intriguing aspects of 2-(azetidin-3-yl)acetamide is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. The azetidine ring in this compound can be modified to enhance its binding affinity to specific kinase domains. Recent advances in structure-based drug design have allowed researchers to fine-tune the pharmacophoric features of 2-(azetidin-3-yl)acetamide, leading to the discovery of novel kinase inhibitors with improved efficacy and reduced side effects.

The pharmacokinetic properties of 2-(azetidin-3-yl)acetamide are also of great interest. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical use. However, further research is needed to fully understand its absorption, distribution, metabolism, excretion (ADME) profile. Advanced computational methods, such as molecular dynamics simulations and quantum mechanics calculations, have been employed to predict the ADME properties of this compound, providing valuable insights for optimizing its pharmacological profile.

Another area where 2-(azetidin-3-yl)acetamide shows promise is in the treatment of neurological disorders. The unique structural features of this compound allow it to interact with neurotransmitter receptors and ion channels, potentially modulating neuronal activity. Preliminary studies have suggested that it may have therapeutic effects in conditions such as epilepsy and neurodegenerative diseases. However, more extensive preclinical studies are required to validate these findings and establish safe dosing regimens.

The synthesis and characterization of 2-(azetidin-3-yl)acetamide have also contributed to advancements in synthetic methodologies. The development of efficient synthetic routes has enabled researchers to produce this compound on a larger scale, facilitating further biological testing and drug development efforts. Novel catalytic systems and green chemistry approaches have been explored to minimize waste and improve sustainability in the synthesis process.

In conclusion,2-(azetidin-3-yl)acetamide (CAS No. 1342677-31-9) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. While further research is needed to fully elucidate its biological activities and pharmacokinetic properties, preliminary studies suggest that it may play a crucial role in addressing unmet medical needs.